3-fluoro-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide

• IUPAC Name: 3-fluoro-N-[3-[5-methyl-1-(2-methylphenyl)triazol-4-yl]-1,2,4-thiadiazol-5-yl]benzamide
• InChI: InChI=1S/C19H15FN6OS/c1-11-6-3-4-9-15(11)26-12(2)16(23-25-26)17-21-19(28-24-17)22-18(27)13-7-5-8-14(20)10-13/h3-10H,1-2H3,(H,21,22,24,27)
• InChI Key: QZNRCXXAEFBMJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C(N=N2)C3=NSC(=N3)NC(=O)C4=CC(=CC=C4)F)C
• Molecular Formula: C19H15FN6OS
• Molecular Weight: 394.4 g/mol

Description

3-fluoro-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide is a useful research compound. Its molecular formula is C19H15FN6OS and its molecular weight is 394.43. The purity is usually 95%.
BenchChem offers high-quality 3-fluoro-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-fluoro-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

• Synthesis and Anti-cancer Activity : A study by Chowrasia et al. (2017) synthesized a series of fluorinated triazolothiadiazoles, demonstrating moderate to good antiproliferative potency against cancer cell lines such as MCF7 (human breast cancer), SaOS-2 (human osteosarcoma), and K562 (human myeloid leukemia) (Chowrasia et al., 2017).

• Antitumor Properties : Hutchinson et al. (2001) explored the synthesis and in vitro biological properties of fluorinated benzothiazoles, finding potent cytotoxicity in breast cancer cell lines, suggesting their potential as anticancer agents (Hutchinson et al., 2001).

Antimicrobial Applications

• Antimicrobial and Antiurease Activities : Başoğlu et al. (2013) reported on the microwave-assisted synthesis of hybrid molecules containing penicillanic or cephalosporanic acid moieties, which exhibited good to moderate antimicrobial activity and notable antiurease activity (Başoğlu et al., 2013).

• Antibacterial Agents : A study by Holla et al. (2003) on the synthesis of new fluorine-containing thiadiazolotriazinones highlighted their promising antibacterial activities, demonstrating the potential of fluorine substitutions in enhancing antimicrobial efficacy (Holla et al., 2003).

Antiviral Applications

• Antiavian Influenza Virus Activity : Hebishy et al. (2020) described a new route to the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles, with several compounds showing significant anti-influenza A virus activity, highlighting the compound's utility in antiviral research (Hebishy et al., 2020).